Cas no 188112-92-7 (4-{3-[5-amino-2-(furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl]propyl}phenol)

• Product Name: 4-{3-[5-amino-2-(furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl]propyl}phenol
• CAS No: 188112-92-7
• MF: C₁₉H₁₇N₇O₂
• MW: 375.383982419968
• CID: 1379528
• PubChem ID: 10362099
• Update Time: 2025-04-20

4-{3-[5-amino-2-(furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl]propyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{3-[5-amino-2-(furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl]propyl}phenol
• phenol, 4-[3-[5-amino-2-(2-furanyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl]propyl]-
• Desmethyl SCH 442416
• DS-016793
• 4-(3-(5-amino-2-(furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl)propyl)phenol
• 4-[3-[7-amino-4-(furan-2-yl)-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-10-yl]propyl]phenol
• 5-amino-7-[3-(4-hydroxyphenyl)propyl]-2-(2-furyl)pyrazolo[4,3-e]1,2,4-triazolo[1,5-c]pyrimidine
• SCHEMBL8128711
• E98870
• BDBM50064700
• 4-[3-(5-Amino-2-furan-2-yl-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-7-yl)-propyl]-phenol
• L016341
• Desmethyl-SCH442416
• 188112-92-7
• NCGC00386744-01
• A905220
• 5-Amino-7-[3-(4-hydroxyphenyl)propyl]-2-(2-furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine
• CHEMBL67026

• Inchi： 1S/C19H17N7O2/c20-19-23-17-14(18-22-16(24-26(18)19)15-4-2-10-28-15)11-21-25(17)9-1-3-12-5-7-13(27)8-6-12/h2,4-8,10-11,27H,1,3,9H2,(H2,20,23)
• InChI Key： AXDUXMMFIPBLRQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NN2C(N)=NC3=C(C=NN3CCCC3C=CC(=CC=3)O)C2=N1

Computed Properties

• Exact Mass: 375.14461
• Monoisotopic Mass: 375.14437281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.29